5-[(3-nitro-1H-pyrazol-1-yl)methyl]thiophene-2-carboxylic acid

• IUPAC Name: 5-[(3-nitropyrazol-1-yl)methyl]thiophene-2-carboxylic acid
• InChI: InChI=1S/C9H7N3O4S/c13-9(14)7-2-1-6(17-7)5-11-4-3-8(10-11)12(15)16/h1-4H,5H2,(H,13,14)
• InChI Key: YMBYQKLENUMWGB-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(N=C1[N+](=O)[O-])CC2=CC=C(S2)C(=O)O
• Molecular Formula: C9H7N3O4S
• Molecular Weight: 253.24 g/mol

Description

5-[(3-Nitro-1H-pyrazol-1-yl)methyl]thiophene-2-carboxylic acid, or 5-NMPTA, is an organic compound first synthesized in the early 2000s. It has seen a range of applications in the scientific community, from drug development to organic synthesis.

Scientific Research Applications

Coordination Chemistry and Structural Analysis

• A study by Xue et al. (2015) focused on the crystal engineering of cadmium coordination polymers decorated with nitro-functionalized thiophene-2,5-dicarboxylate and bis(imidazole) ligands with varying flexibility. This research highlights the structural diversity and the influence of ligand design on the assembly of coordination polymers, demonstrating potential applications in material science and coordination chemistry (Xue et al., 2015).

Synthesis and Reactivity

• Kanwal et al. (2022) investigated the synthesis of functionalized thiophene-based pyrazole amides using various catalytic approaches, highlighting the structural features through computational applications and analyzing their nonlinear optical properties. This study provides insights into the design of materials with potential applications in optoelectronics and photonics (Kanwal et al., 2022).

Chemical Transformations and Applications

• Research by Şener et al. (2002) explored the reactions of cyclic oxalyl compounds with hydrazines or hydrazones, leading to the synthesis and reactions of 4-benzoyl-1-(3-nitrophenyl)-5-phenyl-1H-pyrazole-3-carboxylic acid. This study contributes to the field of heterocyclic chemistry by demonstrating various synthetic pathways and potential applications in the synthesis of novel organic compounds (Şener et al., 2002).

Luminescence and Sensitization Studies

• A study by Viswanathan and Bettencourt-Dias (2006) evaluated thiophenyl-derivatized nitrobenzoic acid ligands as potential sensitizers of Eu(III) and Tb(III) luminescence. The research highlights the importance of ligand design in the development of luminescent materials, with potential applications in lighting and display technologies (Viswanathan & Bettencourt-Dias, 2006).